N-(4-anilinophenyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(4-anilinophenyl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C20H17N3O3/c24-20(14-15-6-4-5-9-19(15)23(25)26)22-18-12-10-17(11-13-18)21-16-7-2-1-3-8-16/h1-13,21H,14H2,(H,22,24)
• InChI Key: JJYBEVZTYWOCFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-(4-anilinophenyl)-2-(2-nitrophenyl)acetamide, commonly known as ANA, is a synthetic compound that belongs to the class of organic compounds called phenylacetamides. ANA has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of ANA involves its interaction with sigma-1 receptors. ANA binds to sigma-1 receptors with high affinity and modulates their activity, leading to various downstream effects. ANA has been shown to enhance the activity of various ion channels, including voltage-gated calcium channels, and inhibit the activity of various enzymes, including phospholipase C. ANA has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and physiological effects:
ANA has been shown to have various biochemical and physiological effects, including modulation of calcium signaling, protein folding, stress response, and neurotransmitter release. ANA has been shown to enhance the activity of voltage-gated calcium channels, leading to increased calcium influx into cells. ANA has also been shown to inhibit the activity of phospholipase C, leading to decreased production of inositol triphosphate and diacylglycerol. ANA has been shown to modulate the release of various neurotransmitters, leading to altered synaptic transmission.

Advantages and Limitations for Lab Experiments

ANA has several advantages for lab experiments. ANA has high affinity and selectivity for sigma-1 receptors, making it a useful tool for studying the role of sigma-1 receptors in various physiological and pathological conditions. ANA is also relatively stable and can be easily synthesized in large quantities. However, ANA has some limitations for lab experiments. ANA has poor solubility in water, which can limit its use in certain experimental conditions. ANA also has potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for ANA research. One potential direction is the development of more selective and potent sigma-1 receptor ligands. Another potential direction is the investigation of the role of sigma-1 receptors in various disease states, including neurodegenerative diseases, psychiatric disorders, and addiction. ANA has also been shown to have anti-inflammatory and analgesic effects, suggesting potential applications in the treatment of chronic pain and inflammation. Overall, ANA has great potential for further research in various fields of science.

Synthesis Methods

ANA can be synthesized using a multi-step reaction process. The first step involves the reaction of aniline with 2-nitrobenzaldehyde in the presence of an acid catalyst to form 4-anilino-2-nitrobenzaldehyde. The second step involves the reduction of 4-anilino-2-nitrobenzaldehyde with sodium borohydride to form 4-anilino-2-aminobenzaldehyde. The final step involves the reaction of 4-anilino-2-aminobenzaldehyde with acetic anhydride in the presence of a base catalyst to form ANA.

Scientific Research Applications

ANA has been widely used in scientific research, particularly in the field of neuroscience. ANA has been shown to have a selective affinity for sigma-1 receptors, which are located in the endoplasmic reticulum of cells and are involved in various cellular functions, including calcium signaling, protein folding, and stress response. ANA has been used as a tool to study the role of sigma-1 receptors in various physiological and pathological conditions, including neurodegenerative diseases, psychiatric disorders, and addiction.